Cas no 56-91-7 (4-(Aminomethyl)benzoic acid)

• Product Name: 4-(Aminomethyl)benzoic acid
• CAS No: 56-91-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00010203
• CID: 33639
• PubChem ID: 87562468
• Update Time: 2025-11-05

4-(Aminomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)benzoic acid
• 4-Aminomethylbenzoic acid
• p-(Aminomethyl)benzoic Acid
• (aminomethyl)benzoic acid
• 4-(Amino metmyl) benzoic acid
• 4-aminomethyl-benzoic acid
• 4-CARBOXYBENZYLAMINE
• à-Amino-p-toluic acid
• Aminomethylbenzoic Acid
• Gumbix
• H-4-AMB-OH
• PAMBA
• p-aminomethyl benzoic acid
• RARECHEM AL BW 0005
• Styptopur
• α-Amino-p-toluic acid
• P-Aminomethylbenzoic Acid
• 4-AMBA
• UNII-68WG9JKC7L
• 18364-87-9
• LS-187415
• NCIStruc2_000164
• p-Toluic acid, alpha-amino-
• 4AZ
• NCI60_003944
• 4-(aminomethyl)benzoic-acid
• D70590
• DTXSID20204568
• EINECS 200-297-9
• 4-(aminomethyl)-benzoic acid
• NCI41629
• NSC41629
• CS-4892
• AC-10932
• tranexamic acid impurity D
• DB13244
• CBDivE_002627
• HY-B1258
• .alpha.-Amino-p-toluic acid
• MFCD00010203
• EN300-16697
• NCGC00013487-02
• SCHEMBL38758
• 4-(aminomethyl)phenylcarboxylic acid
• PTEROICACID
• CHEBI:134774
• 4-(Aminomethyl)benzoicAcid
• BCP24445
• 4-aminomethyl benzoic acid
• Oprea1_689394
• FT-0616689
• NCGC00013487
• 56-91-7
• 68WG9JKC7L
• A0965
• STK246898
• Benzoic acid, 4-(aminomethyl)-
• para-aminomethylbenzoic acid
• AM20060672
• p-Toluic acid, .alpha.-amino-
• BDBM50408790
• Gumbix (TN)
• W-105499
• AKOS000118982
• 4-(Aminomethyl)benzoesaeure
• CCG-36812
• 4-(Aminomethyl)benzoic acid, 97%
• CS-O-08355
• AMINOMETHYLBENZOIC ACID [WHO-DD]
• Tranexamic EP Impurity D
• NSC 41629
• NCGC00096601-01
• 4-aminomethylbezoic acid
• GTPL4702
• Aminomethylbenzoic Acid 4-(Aminomethyl)benzoic Acid
• SY002868
• LS-186720
• F1313-0009
• p-(aminomethyl)benzoesyre
• AS-13170
• a-Amino-p-toluic acid
• NCIStruc1_000124
• D07568
• TRANEXAMIC ACID IMPURITY D [EP IMPURITY]
• D0S3VV
• alphaamino-p-toluic acid
• Tranexamic Imp. D (EP): 4-Aminomethyl
• AMINOMETHYLBENZOIC ACID [MART.]
• alpha-Amino-p-toluic acid
• CHEMBL328875
• Q695442
• Benzylamine-4-carboxylic acid
• NSC-41629
• 4-(aminomethyl) benzoic acid
• p-carboxybenzylamine
• NS00001532
• 4-(Aminomethyl)benzoic Acid,98%
• Tranexamic Acid Imp. D (EP): 4-Aminomethylbenzoic Acid
• DB-008385
• AE-562/40225995

• MDL： MFCD00010203
• Inchi： 1S/C8H9NO2/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5,9H2,(H,10,11)
• InChI Key： QCTBMLYLENLHLA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN)=O
• BRN： 1100606

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: The hydrate is white scaly or crystalline powder. Odorless, slightly bitter taste.
• Density: 1.239
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 323.1°C at 760 mmHg
• Flash Point: 149.2℃
• Refractive Index: 1.5810 (estimate)
• Water Partition Coefficient: Slightly soluble in water. Insoluble in ethanol, benzene and chloroform.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 63.32000
• LogP: 1.54380
• Solubility: Soluble in boiling water, slightly soluble in water, almost insoluble in ethanol, benzene, chloroform.
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(Aminomethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39-S26,37/39
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26-S36-S37/39-S26,37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Aminomethyl)benzoic acid

4-(Aminomethyl)benzoic acid (CAS No. 56-91-7): A Versatile Intermediate in Modern Chemical Biology

4-(Aminomethyl)benzoic acid, identified by its chemical abstracts service number CAS No. 56-91-7, is a significant intermediate in the realm of chemical biology and pharmaceutical research. This compound, characterized by its amine and carboxylic acid functional groups, has garnered considerable attention due to its structural versatility and biological relevance. The presence of both a primary amine and a carboxylic acid moiety makes it a valuable building block for the synthesis of various bioactive molecules, including drugs and therapeutic agents.

The< strong>4-(aminomethyl)benzoic acid molecule exhibits a benzene ring substituted with an amino group at the para position relative to a methylene bridge linked to a carboxylic acid group. This structural arrangement imparts unique reactivity, enabling its participation in diverse chemical transformations such as condensation, coupling, and polymerization reactions. These properties have made it indispensable in the synthesis of polymers, chelating agents, and functional materials.

In recent years, the< strong>4-(aminomethyl)benzoic acid has found applications in the development of novel therapeutic agents. Its ability to serve as a precursor for more complex molecules has been exploited in the design of drugs targeting various diseases. For instance, derivatives of this compound have been investigated for their potential in treating inflammatory disorders, neurodegenerative diseases, and infectious diseases. The amine group can be readily modified to introduce specific pharmacophores, while the carboxylic acid group allows for salt formation and enhanced solubility.

The< strong>CAS No. 56-91-7 associated with 4-(aminomethyl)benzoic acid underscores its importance in industrial and research settings. This unique identifier ensures accurate documentation and tracking of the compound throughout its lifecycle, from synthesis to application. The compound's stability under various conditions further enhances its utility in pharmaceutical manufacturing processes.

Recent advancements in synthetic methodologies have expanded the applications of< strong>4-(aminomethyl)benzoic acid. Techniques such as solid-phase synthesis and flow chemistry have enabled more efficient production scales and improved purity standards. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring its biological activities.

The< strong>4-(aminomethyl)benzoic acid molecule has also been incorporated into advanced materials research. Its ability to form stable complexes with metals and other organic compounds makes it suitable for applications in catalysis and material science. Additionally, its role as a crosslinking agent in polymer chemistry has led to the development of novel materials with enhanced mechanical properties and biodegradability.

In conclusion, 4-(aminomethyl)benzoic acid (CAS No. 56-91-7) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules, therapeutic agents, and advanced materials. As research continues to uncover new possibilities, the significance of this compound is expected to grow further.